Cas no 85391-53-3 (1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-nonyl ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-nonyl ester
• CAS No: 85391-53-3
• MF: C₂₆H₄₂O₄
• MW: 418.609288692474
• CID: 725335
• PubChem ID: 3020643
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-nonyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-nonyl ester
• 2-O-(4-methyloctyl) 1-O-nonyl benzene-1,2-dicarboxylate
• 4-methyloctyl nonyl phthalate

• Inchi： 1S/C26H42O4/c1-4-6-8-9-10-11-14-20-29-25(27)23-18-12-13-19-24(23)26(28)30-21-15-17-22(3)16-7-5-2/h12-13,18-19,22H,4-11,14-17,20-21H2,1-3H3
• InChI Key： ASCIIAYCECQQJU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCCCCC)=O)CCCC(C)CCCC

Computed Properties

• Exact Mass: 418.30831
• Monoisotopic Mass: 418.30831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 19
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.974
• Boiling Point: 420.4°C at 760 mmHg
• Flash Point: 224.6°C
• Refractive Index: 1.488

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters